Cas no 91591-70-7 (2,6-Dichloro-4-methylnicotinaldehyde)

2,6-Dichloro-4-methylnicotinaldehyde structure
91591-70-7 structure
Product Name:2,6-Dichloro-4-methylnicotinaldehyde
CAS No:91591-70-7
MF:C7H5Cl2NO
MW:190.026699781418
MDL:MFCD11044320
CID:799939
PubChem ID:13849141
Update Time:2024-10-26

2,6-Dichloro-4-methylnicotinaldehyde Chemical and Physical Properties

Names and Identifiers

    • 2,6-Dichloro-4-methylnicotinaldehyde
    • 2,6-dichloro-4-methylpyridine-3-carbaldehyde
    • 3-Pyridinecarboxaldehyde,2,6-dichloro-4-methyl-
    • 2,6-Dichloro-4-methylpyridine-3-carboxaldehyde
    • 2,6-dichloro-4-methyl-3-pyridinecarboxaldehyde
    • FCH887182
    • 5405AC
    • AX8220654
    • ST24021568
    • 2,6-Dichloro-4-methyl-3-pyridinecarboxaldehyde (ACI)
    • AKOS006308095
    • AS-62768
    • F12418
    • SCHEMBL5871099
    • 91591-70-7
    • CS-0096052
    • DTXSID70551195
    • MFCD11044320
    • DB-082246
    • MDL： MFCD11044320
    • Inchi： 1S/C7H5Cl2NO/c1-4-2-6(8)10-7(9)5(4)3-11/h2-3H,1H3
    • InChI Key： SRHRJWIUZARPIK-UHFFFAOYSA-N
    • SMILES： O=CC1C(C)=CC(Cl)=NC=1Cl

Computed Properties

  • Exact Mass: 188.97500
  • Monoisotopic Mass: 188.9748192g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 153
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 30
  • XLogP3: 2.6

Experimental Properties

  • PSA: 29.96000
  • LogP: 2.50930

2,6-Dichloro-4-methylnicotinaldehyde Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2,6-Dichloro-4-methylnicotinaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-UT424-200mg
2,6-Dichloro-4-methylnicotinaldehyde
 91591-70-7 95%
200mg
 1329.0CNY 2021-08-04
Alichem
A029205985-5g
2,6-Dichloro-4-methylnicotinaldehyde
 91591-70-7 95%
5g
 $1168.48 2023-08-31
Alichem
A029205985-10g
2,6-Dichloro-4-methylnicotinaldehyde
 91591-70-7 95%
10g
 $1459.26 2023-08-31
Alichem
A029205985-25g
2,6-Dichloro-4-methylnicotinaldehyde
 91591-70-7 95%
25g
 $2759.12 2023-08-31
Chemenu
CM177599-1g
2,6-Dichloro-4-methylnicotinaldehyde
 91591-70-7 95%
1g
 $426 2021-08-05
abcr
AB547927-250 mg
2,6-Dichloro-4-methylnicotinaldehyde; .
 91591-70-7
250mg
 €362.00 2023-06-14
abcr
AB547927-1 g
2,6-Dichloro-4-methylnicotinaldehyde; .
 91591-70-7
1g
 €660.00 2023-06-14
eNovation Chemicals LLC
Y1111872-1g
2,6-Dichloro-4-methylpyridine-3-carbaldehyde
 91591-70-7 95%
1g
 $550 2024-08-03
eNovation Chemicals LLC
D957509-100mg
2,6-Dichloro-4-methylnicotinaldehyde
 91591-70-7 95%
100mg
 $145 2024-06-07
eNovation Chemicals LLC
D957509-250mg
2,6-Dichloro-4-methylnicotinaldehyde
 91591-70-7 95%
250mg
 $205 2024-06-07

2,6-Dichloro-4-methylnicotinaldehyde Production Method

Production Method 1

875-35-4 875-35-4
91591-70-7 91591-70-7
Reaction Conditions
1.1 Reagents: Diisobutylaluminum hydride Solvents: Dichloromethane
Reference
Synthesis and Reactions of a Stable o-Quinoid 10-π-Electron System, Furo[3,4-c]pyridine
Sarkar, Tarun K.; et al, Journal of Organic Chemistry, 2000, 65(10), 3111-3115

Production Method 2

62774-90-7 62774-90-7
91591-70-7 91591-70-7
Reaction Conditions
1.1 Reagents: Sulfuric acid ,  Fuming nitric acid Solvents: Water ;  24 h, rt
1.2 Solvents: Water ;  cooled
1.3 Reagents: (T-4)-Trihydro(tetrahydrofuran)boron Solvents: Tetrahydrofuran ;  0 °C; 6 h, rt; rt → 0 °C
1.4 Solvents: Water ;  0 °C
1.5 Reagents: Pyridinium chlorochromate Solvents: Dichloromethane ;  6 h, rt
Reference
Formation of Dihydronaphthalenes via Organocatalytic Enantioselective Michael-Aldol Cascade Reactions with Arylalkanes
Li, Xiangmin; et al, Organic Letters, 2013, 15(22), 5634-5637

Production Method 3

91591-70-7 91591-70-7
Reaction Conditions
Reference
Herbicidal 5-pyridylcyclohexane-1,3-dione derivatives
, European Patent Organization, , ,

2,6-Dichloro-4-methylnicotinaldehyde Raw materials

2,6-Dichloro-4-methylnicotinaldehyde Preparation Products

2,6-Dichloro-4-methylnicotinaldehyde Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:91591-70-7)2,6-Dichloro-4-methylnicotinaldehyde
Order Number:A860321
Stock Status:in Stock
Quantity:1g/5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 08:23
Price ($):234.0/500.0
Email:sales@amadischem.com

2,6-Dichloro-4-methylnicotinaldehyde Related Literature

91591-70-7 (2,6-Dichloro-4-methylnicotinaldehyde) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:91591-70-7)2,6-Dichloro-4-methylnicotinaldehyde
A860321
Purity:99%/99%
Quantity:1g/5g
Price ($):234.0/500.0
Email